
An In-depth Technical Guide to the Chemical
Properties of Thiamphenicol-d3

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Thiamphenicol-d3

Cat. No.: B12423500 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of Thiamphenicol-d3, a deuterated analog of the broad-spectrum antibiotic

Thiamphenicol. This document is intended for use by researchers, scientists, and professionals

in drug development who utilize stable isotope-labeled compounds for analytical and research

purposes.

Thiamphenicol-d3 serves as a crucial internal standard for the accurate quantification of

Thiamphenicol in biological samples through mass spectrometry and liquid chromatography

techniques.[1] Its use improves the reliability of analyses in therapeutic drug monitoring,

pharmacokinetic studies, and metabolic research.[1]

Core Chemical and Physical Properties
The fundamental properties of Thiamphenicol-d3 are summarized below, providing a

foundational dataset for its application in a laboratory setting.
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Property Value

Chemical Name

2,2-dichloro-N-((1R,2R)-1,3-dihydroxy-1-(4-

((methyl-d3)sulfonyl)phenyl)propan-2-

yl)acetamide[2]

Synonyms
Thiamphenicol-methyl-d3, Thiophenicol-d3,

Dextrosulphenidol-d3[3]

Primary Application Labeled Thiamphenicol, Internal Standard[1][3]

Physicochemical Data
Property Value

Molecular Formula C₁₂H₁₂D₃Cl₂NO₅S[2][3]

Molecular Weight 359.23 g/mol [2]

Accurate Mass 358.02 Da[2]

CAS Number
2211914-19-9[4] (Note: Alternate CAS numbers

for related isomers or mixtures may exist)

Appearance White Solid[3]

Purity >95% (HPLC)[2]

Storage Conditions 2-8°C Refrigerator or -20°C[2][3]

Shipping Conditions Ambient Temperature[3]

Solubility Soluble in DMSO (71 mg/mL)[5]

Mechanism of Action
Thiamphenicol-d3 is the deuterated form of Thiamphenicol, a methyl-sulfonyl analog of

chloramphenicol.[3][4][6] Its biological activity mirrors that of the parent compound.

Thiamphenicol functions as a broad-spectrum antibiotic by inhibiting bacterial protein synthesis.

[7][8] It specifically binds to the 50S subunit of the bacterial ribosome.[4][7][8] This binding

action obstructs the peptidyl transferase enzyme, which is critical for forming peptide bonds

between amino acids during protein chain elongation.[7][8] By halting this process,
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Thiamphenicol prevents the synthesis of proteins essential for bacterial growth and replication,

resulting in a bacteriostatic effect against a wide range of Gram-positive and Gram-negative

bacteria.[4][7]
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Caption: Mechanism of action of Thiamphenicol.

Experimental Protocols & Applications
Thiamphenicol-d3 is primarily used as an internal standard in analytical chemistry to ensure

the accuracy and precision of quantitative methods.

Quantitative Analysis by LC-MS/MS
Thiamphenicol-d3 is the ideal internal standard for the quantification of Thiamphenicol in

complex matrices such as plasma, serum, and tissue. The deuterium labeling gives it a higher

mass-to-charge ratio (m/z) than the unlabeled analyte, allowing for its distinct detection by a

mass spectrometer, while its chemical properties ensure it behaves almost identically to the

analyte during sample preparation and chromatographic separation.

General Methodology:

Sample Preparation: A known concentration of Thiamphenicol-d3 is spiked into the

biological sample (e.g., plasma) containing an unknown amount of Thiamphenicol.
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Extraction: Analytes (both labeled and unlabeled) are extracted from the matrix using

techniques like protein precipitation, liquid-liquid extraction, or solid-phase extraction.

Chromatographic Separation: The extracted sample is injected into a liquid chromatography

(LC) system. A C18 column is typically used to separate Thiamphenicol from other matrix

components.

Mass Spectrometric Detection: The column eluent is introduced into a tandem mass

spectrometer (MS/MS). The instrument is set to monitor specific precursor-to-product ion

transitions for both Thiamphenicol and Thiamphenicol-d3 (Multiple Reaction Monitoring -

MRM).

Quantification: The peak area ratio of the analyte to the internal standard is calculated. This

ratio is then used to determine the concentration of Thiamphenicol in the original sample by

comparing it to a calibration curve prepared with known concentrations of the analyte and a

constant concentration of the internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://veeprho.com/impurities/thiamphenicol-d3/
https://www.lgcstandards.com/FI/en/Thiamphenicol-methyl-d3/p/TRC-T344163
https://www.pharmaffiliates.com/en/thiamphenicol-methyl-d3-pasti082680.html
https://www.medchemexpress.com/thiamphenicol-d3.html
https://www.selleckchem.com/products/thiamphenicol-thiophenicol.html
https://en.wikipedia.org/wiki/Thiamphenicol
https://synapse.patsnap.com/article/what-is-thiamphenicol-used-for
https://synapse.patsnap.com/article/what-is-the-mechanism-of-thiamphenicol
https://www.benchchem.com/product/b12423500#thiamphenicol-d3-chemical-properties
https://www.benchchem.com/product/b12423500#thiamphenicol-d3-chemical-properties
https://www.benchchem.com/product/b12423500#thiamphenicol-d3-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12423500?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12423500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12423500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

